3-[4-(Pyridin-4-yl)piperazin-1-yl]propanoic acid

• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol
• IUPAC Name: 3-(4-pyridin-4-ylpiperazin-1-yl)propanoic acid
• InChI: InChI=1S/C12H17N3O2/c16-12(17)3-6-14-7-9-15(10-8-14)11-1-4-13-5-2-11/h1-2,4-5H,3,6-10H2,(H,16,17)
• InChI Key: RLVJFPZSYJOKNM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC(=O)O)C2=CC=NC=C2

Description

3-[4-(Pyridin-4-yl)piperazin-1-yl]propanoic acid is a useful research compound. Its molecular formula is C12H17N3O2 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-[4-(Pyridin-4-yl)piperazin-1-yl]propanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[4-(Pyridin-4-yl)piperazin-1-yl]propanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 6 g (0.02 Mol) of methyl 3-[4(4-pyridyl)piperazin-1-yl]propionate dihydrochloride in 80 ml of tetrahydrofuran and 100 ml of water is added a solution of 4.2 g (0.1 Mol) of lithium hydroxide in 100 ml of water and the mixture is stirred for two hours at ambient temperature. It is then evaporated to dryness in vacuo and the residue remaining is taken up in absolute ethanol. 5.3 g (0.1 Mol) of ammonium chloride are added, the inorganic salts precipitated are suction filtered and the solution remaining is evaporated to dryness. The residue is triturated with ether and suction filtered.